Cas no 921811-10-1 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is a benzoxazepine derivative with a structurally distinct heterocyclic framework, combining a benzoxazepinone core with a benzamide substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) disorders due to its fused oxazepine ring system, which may enhance binding affinity to specific receptors. The 3,3-dimethyl and 4-oxo functional groups contribute to its stability and reactivity, making it suitable for further derivatization. Its well-defined molecular architecture offers opportunities for structure-activity relationship (SAR) studies in medicinal chemistry. The compound is typically characterized by high purity and consistent synthetic reproducibility, ensuring reliability in research applications.

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide structure

921811-10-1 structure

Product name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

CAS No:921811-10-1

MF:C₁₈H₁₈N₂O₃

MW:310.347124576569

CID:5919606

PubChem ID:44010092

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)benzamide
- 921811-10-1
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
- AKOS024633015
- F2261-0607
- Inchi： 1S/C18H18N2O3/c1-18(2)11-23-15-10-13(8-9-14(15)20-17(18)22)19-16(21)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,21)(H,20,22)
- InChI Key： RMZUWXUILPDRGX-UHFFFAOYSA-N
- SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)C1=CC=CC=C1

Computed Properties

Exact Mass: 310.13174244g/mol
Monoisotopic Mass: 310.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 67.4Å²

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2261-0607-15mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	15mg	$133.5	2023-05-16
Life Chemicals	F2261-0607-30mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	30mg	$178.5	2023-05-16
Life Chemicals	F2261-0607-4mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2261-0607-5mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2261-0607-3mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2261-0607-20mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	20mg	$148.5	2023-05-16
Life Chemicals	F2261-0607-25mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	25mg	$163.5	2023-05-16
Life Chemicals	F2261-0607-20μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2261-0607-1mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2261-0607-2μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921811-10-1	90%+	2μl	$85.5	2023-05-16